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Compound of Interest

Compound Name: 4-Amino-4'-methylbiphenyl

Cat. No.: B074524 Get Quote

CAS Number: 1204-78-0

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-4'-methylbiphenyl, a
biphenyl derivative of interest in materials science and as a research chemical. This document

details its physicochemical properties, plausible synthetic routes with experimental protocols,

and an analysis of its potential biological activity based on structurally related compounds.

Core Physicochemical and Spectroscopic Data
4-Amino-4'-methylbiphenyl, also known as 4'-Methyl-[1,1'-biphenyl]-4-amine, is a solid

organic compound.[1] Its core physicochemical and spectroscopic data are summarized in the

table below for easy reference and comparison.
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Property Value

Molecular Formula C₁₃H₁₃N

Molecular Weight 183.25 g/mol

CAS Number 1204-78-0

Appearance Solid

Melting Point 99 °C (lit.)

Boiling Point Not readily available

Solubility

Soluble in organic solvents such as acetone,

chloroform, and methanol.[2] Slightly soluble in

cold water, more soluble in hot water.

pKa (of parent amine)
4.35 (conjugate acid of 4-aminobiphenyl at 18

°C)[3]

¹³C NMR Spectroscopy
Data available in public databases such as

PubChem.[4]

Mass Spectrometry (GC-MS)
Data available in public databases such as

PubChem.[4]

Infrared Spectroscopy Data available in public databases.

Synthesis of 4-Amino-4'-methylbiphenyl
The synthesis of 4-Amino-4'-methylbiphenyl can be achieved through several cross-coupling

methodologies. The Suzuki-Miyaura coupling reaction is a highly effective method for the

formation of the C-C bond between the two phenyl rings.[5] An alternative approach involves

the reduction of a nitro-precursor.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling
This protocol describes a plausible synthesis of 4-Amino-4'-methylbiphenyl from 4-

bromoaniline and 4-methylphenylboronic acid.

Materials:
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4-bromoaniline

4-methylphenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

Toluene

Ethanol

Water (deionized)

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware for organic synthesis

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stir bar, combine 4-bromoaniline (1.0 equivalent), 4-methylphenylboronic acid (1.2

equivalents), and potassium carbonate (2.0 equivalents).

Catalyst and Ligand Addition: Add palladium(II) acetate (0.02 equivalents) and

triphenylphosphine (0.04 equivalents) to the flask.

Solvent Addition and Degassing: Add a 3:1 mixture of toluene and water to the flask. Degas

the mixture by bubbling nitrogen or argon through it for 15-20 minutes to remove dissolved

oxygen.
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Reaction: Heat the reaction mixture to reflux (approximately 90-100 °C) under an inert

atmosphere with vigorous stirring. Monitor the progress of the reaction by thin-layer

chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with ethyl acetate and transfer it to a separatory funnel. Wash the organic layer

sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure 4-
Amino-4'-methylbiphenyl.

Caption: Experimental workflow for the synthesis of 4-Amino-4'-methylbiphenyl.

Potential Biological Activity and Toxicology
While specific toxicological studies on 4-Amino-4'-methylbiphenyl are not readily available,

significant data exists for its parent compound, 4-aminobiphenyl. 4-aminobiphenyl is a known

human bladder carcinogen.[3] Its carcinogenic activity is dependent on metabolic activation.[3]

[6]

The proposed mechanism involves a series of enzymatic reactions primarily in the liver.[3][7]

Initially, 4-aminobiphenyl undergoes N-oxidation by cytochrome P450 enzymes to form N-

hydroxy-4-aminobiphenyl.[3] This intermediate can then be conjugated with glucuronic acid and

transported to the bladder.[3] Under the acidic conditions of urine, the conjugate can hydrolyze,

releasing the N-hydroxy metabolite, which can then form a reactive nitrenium ion that binds to

DNA, leading to mutations and potentially cancer.[3] An alternative detoxification pathway

involves N-acetylation of the amino group.[3]

Given the structural similarity, it is plausible that 4-Amino-4'-methylbiphenyl could undergo a

similar metabolic activation pathway. The presence of the methyl group on the second phenyl

ring may influence the rate of metabolism and the ultimate carcinogenicity of the compound,

but in the absence of specific data, it should be handled with the precautions appropriate for a

potential carcinogen.
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Caption: Plausible metabolic activation pathway for 4-Amino-4'-methylbiphenyl.

Applications in Materials Science
Derivatives of biphenyl are important intermediates in the synthesis of materials for Organic

Light-Emitting Diodes (OLEDs). These materials often require specific electronic and

photophysical properties which can be tuned by modifying the biphenyl core. 4-Amino-4'-
methylbiphenyl can serve as a building block in the synthesis of more complex molecules

used as charge transport materials or hosts for emissive dopants in OLED devices. The amino

group provides a site for further chemical modification, allowing for the attachment of other

functional groups to tailor the final properties of the material.

Safety and Handling
Based on the known hazards of the parent compound 4-aminobiphenyl, 4-Amino-4'-
methylbiphenyl should be handled with extreme caution.[3] It is advisable to treat this

compound as a potential carcinogen. Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn at all times. All handling of the

solid and its solutions should be conducted in a well-ventilated fume hood. Avoid inhalation of

dust and contact with skin and eyes. In case of exposure, seek immediate medical attention.

Dispose of waste in accordance with local, state, and federal regulations for hazardous

materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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